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Compound of Interest

Compound Name: 1-Octanol-d2-1

Cat. No.: B12375549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety data for 1-

Octanol. Specific data for its deuterated form, 1-Octanol-d2-1, is limited. The information

presented for 1-Octanol should be used as a primary reference for safety and handling

procedures, with the understanding that the toxicological and chemical properties are expected

to be very similar.

Section 1: Chemical and Physical Properties
1-Octanol-d2-1 is a deuterated form of 1-Octanol, a fatty alcohol. While specific experimental

data for the deuterated compound is not readily available, the following tables summarize the

known properties of both 1-Octanol-d2-1 and its non-deuterated analog, 1-Octanol.

Table 1: Computed Physical and Chemical Properties of 1-Octanol-d2-1

Property Value Source

Molecular Formula C8H16D2O PubChem[1]

Molecular Weight 132.24 g/mol PubChem[1]

IUPAC Name 1,1-dideuteriooctan-1-ol PubChem[1]

InChI Key
KBPLFHHGFOOTCA-

MGVXTIMCSA-N
PubChem[1]
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Table 2: Physical and Chemical Properties of 1-Octanol

Property Value Source

Appearance
Clear, colorless liquid with a

penetrating aromatic odor.[2]
Multiple Sources[2][3][4]

Molecular Weight 130.23 g/mol PubChem[2]

Boiling Point 196 °C (lit.) Multiple Sources

Melting Point -15 °C to -16 °C (lit.) Multiple Sources[3]

Density 0.827 g/mL at 25 °C (lit.) Multiple Sources

Flash Point 81 °C (closed cup) PubChem[2]

Solubility in Water
0.30 mg/L at 20°C (very poor)

[4]
Multiple Sources[2][4]

Solubility in Organic Solvents Miscible in ethanol and ether. PubChem[2]

Vapor Pressure Not Determined Fisher Scientific[5]

Vapor Density 4.5 Fisher Scientific[5]

Autoignition Temperature Not Available

Explosive Limits 0.2-30% by volume in air PubChem[2]

Octanol/Water Partition

Coefficient (log Kow)
3.5 (23 °C) Sigma-Aldrich

Section 2: Toxicological Data
The toxicological data for 1-Octanol is summarized below. It is anticipated that 1-Octanol-d2-1
will exhibit similar toxicological properties.

Table 3: Acute Toxicity Data for 1-Octanol
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Route of
Exposure

Species Test Value Source

Oral Rat LD50 >3200 mg/kg
Fisher

Scientific[5]

Dermal Rabbit LD50 >5000 mg/kg
Fisher

Scientific[5]

Inhalation

(vapor)
Rat LC50

>1203 ppm

(6400 mg/m³) for

6 hours (no

deaths observed)

PubChem[2]

Table 4: Ecotoxicity Data for 1-Octanol

Species Test Value Exposure Time Source

Fathead Minnow

(Pimephales

promelas)

LC50 13.3 mg/L 96 hours Sigma-Aldrich

Green Algae

(Desmodesmus

subspicatus)

ErC50 14 mg/L 48 hours Sigma-Aldrich

Section 3: Hazard Identification and Safety
Precautions
Hazard Statements:

H227: Combustible liquid.

H319: Causes serious eye irritation.[6][7]

H412: Harmful to aquatic life with long lasting effects.[6][7]

Precautionary Statements:
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P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P264: Wash skin thoroughly after handling.

P273: Avoid release to the environment.[6][8]

P280: Wear protective gloves, eye protection, and face protection.[6][7]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6][8]

P337 + P313: If eye irritation persists: Get medical advice/attention.[6][8]

P403 + P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to an approved waste disposal plant.[6]

Health Effects:

Inhalation: May cause coughing and sore throat.[4]

Skin Contact: May cause dry skin. The substance defats the skin, which may lead to dryness

or cracking with repeated exposure.[4]

Eye Contact: Causes redness, pain, and serious eye irritation.[4]

Ingestion: May cause a burning sensation.[4] Aspiration into the lungs may result in chemical

pneumonitis.[4]

Section 4: Experimental Protocols
Detailed experimental protocols for the generation of the cited safety data are typically found

within the full study reports referenced by the suppliers of the safety data sheets. The following

provides a general overview of the methodologies that would be employed.

OECD Test Guideline 203: Fish, Acute Toxicity Test This guideline outlines a method to assess

the acute toxicity of a substance to fish in freshwater. The test involves exposing fish to the test

substance for a 96-hour period. The concentration of the substance that is lethal to 50% of the
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test fish (LC50) is determined. The test is conducted as a flow-through test, ensuring a

constant concentration of the test substance.

Standard Draize Test (for skin irritation) This test is used to assess the skin irritation potential of

a substance. A specific amount of the test substance is applied to a small patch of skin on a

test animal, typically a rabbit. The site is then observed for signs of irritation, such as redness,

swelling, and inflammation, over a period of time.

Section 5: Safe Handling and Emergency
Procedures
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][6][7]

Skin Protection: Wear protective gloves (e.g., nitrile rubber).[4][7]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

respirator with an organic vapor cartridge.[4][7]

First Aid Measures:

Inhalation: Move the person to fresh air and keep them at rest. Seek medical attention if

symptoms persist.[6][9]

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water.

[5][6][9]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[5][6][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Give one or two glasses of

water to drink. Seek medical attention.[4][6][9]

Fire Fighting Measures:
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Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[2][4]

Unsuitable Extinguishing Media: Do not use a heavy water stream as it may spread the fire.

Specific Hazards: The substance is combustible. Vapors are heavier than air and may travel

to a source of ignition and flash back.[2] Above 81°C, explosive vapor/air mixtures may be

formed.[4]

Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE.[6]

Environmental Precautions: Prevent the substance from entering drains and waterways.[6]

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[9]

Section 6: Visualized Workflows
The following diagrams illustrate key logical workflows for the safe handling and use of 1-
Octanol-d2-1.

Receipt and Storage

Handling and Use Waste DisposalReceive Shipment Inspect Container for Damage

Store in Cool, Well-Ventilated Area

No Damage

Quarantine
Damaged

Wear Appropriate PPE Use in Fume Hood Dispense Chemical Perform Experiment Collect Waste in Labeled Container Dispose via Approved Chemical Waste Program

Click to download full resolution via product page

Caption: Workflow for the safe receipt, storage, handling, and disposal of 1-Octanol-d2-1.
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Caption: Logical flowchart for emergency response procedures for incidents involving 1-
Octanol-d2-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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